7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one

• IUPAC Name: 7-ethoxy-10H-benzo[b][1,8]naphthyridin-5-one
• InChI: InChI=1S/C14H12N2O2/c1-2-18-9-5-6-12-11(8-9)13(17)10-4-3-7-15-14(10)16-12/h3-8H,2H2,1H3,(H,15,16,17)
• InChI Key: MHRGJENFUVUTMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC3=C(C2=O)C=CC=N3
• Molecular Formula: C14H12N2O2
• DSSTOX Substance ID: DTXSID001323617
• Molecular Weight: 240.26 g/mol
• Solubility: 3.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 894546-66-8

Description

7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one is a derivative of 1,8-naphthyridines. 1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. They find use as ligands and components of light-emitting diodes, dye-sensitized solar cells, molecular sensors, or self-assembly host–guest systems.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been a topic of considerable interest due to their wide applicability in medicinal chemistry and materials science. Recent achievements (2015–2019) toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Scientific Research Applications

7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one has been studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions and as a fluorescent chemosensor for the detection of biologically relevant compounds such as amino acids and nucleic acids. This compound has also been used as a fluorescent imaging agent for the detection of cancer cells. Additionally, it has been used as a fluorescent label for the detection of DNA and protein molecules.

Mechanism of Action

The mechanism of action of 7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one is not well understood. However, it is believed to interact with metal ions and other molecules through hydrogen bonding and electrostatic interactions. Additionally, it is thought to interact with DNA and protein molecules through hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have an inhibitory effect on the growth of certain cancer cell lines. Additionally, it has been shown to have an anticancer effect in animal models.

Advantages and Limitations for Lab Experiments

7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one has several advantages for lab experiments. It is a stable compound that is easily synthesized and is non-toxic. Additionally, it is fluorescent and can be used as a fluorescent imaging agent for the detection of cancer cells. Furthermore, it has been used as a fluorescent label for the detection of DNA and protein molecules.
However, this compound also has some limitations. It is not water-soluble and is not very stable in aqueous solutions. Additionally, it is not very sensitive and has a low signal-to-noise ratio.

Future Directions

There are several potential future directions for the study of 7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one. These include further optimization of the synthesis method, further investigation into its mechanism of action, further study of its biochemical and physiological effects, and further exploration of its potential applications in scientific research. Additionally, further research could be done to improve its sensitivity and signal-to-noise ratio, as well as to investigate the potential of this compound as a drug delivery agent.

Synthesis Methods

7-ethoxy-5H,10H-benzo[b]1,8-naphthyridin-5-one can be synthesized from the condensation of ethyl acetoacetate and 5-amino-1,8-naphthyridine-3-carboxylic acid in the presence of a base. The reaction is carried out in an aqueous medium at room temperature and yields this compound as the major product. The reaction can be further optimized by the addition of a catalyst, such as sodium carbonate, and by the use of a microwave irradiation technique.